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Compound of Interest

Compound Name: Meglumine Diatrizoate

Cat. No.: B092086 Get Quote

Ensuring laboratory safety and environmental responsibility are paramount when handling

chemical compounds. This document provides essential, step-by-step guidance for the proper

disposal of Meglumine Diatrizoate, a commonly used iodinated contrast medium in research

and development.

Meglumine Diatrizoate, while not classified as a hazardous substance according to the

Globally Harmonized System (GHS), requires careful disposal to prevent environmental

contamination.[1] Iodinated contrast media can be persistent in the environment and their

presence in wastewater is a growing concern.[2][3] Therefore, direct disposal into the sewer

system or with household garbage is not recommended.[1][4][5]

Core Disposal Procedures
The primary recommended method for the disposal of Meglumine Diatrizoate is through a

licensed chemical waste disposal service.[4] This ensures the compound is handled and

treated in accordance with environmental regulations.

Step-by-Step Disposal Protocol:

Segregation and Collection:

Collect all waste containing Meglumine Diatrizoate, including unused solutions,

contaminated personal protective equipment (PPE), and cleaning materials from spills, in

a designated and clearly labeled waste container.
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Ensure the container is compatible with the chemical and is securely sealed.

Waste Characterization:

Label the waste container with "Waste Meglumine Diatrizoate" and include any other

components of the waste stream.

Consult your institution's Environmental Health and Safety (EHS) office for specific

labeling requirements and waste codes.

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[1]

Follow all institutional guidelines for hazardous waste storage.

Arranging for Disposal:

Contact your institution's EHS office or a licensed chemical waste disposal contractor to

arrange for pickup and disposal.

Provide the waste contractor with a complete and accurate description of the waste.

Recycling as an Alternative:

Some manufacturers and waste management companies offer recycling programs for

iodinated contrast media to recover the iodine.[2][3]

Inquire with your supplier or EHS office about the availability of such programs in your

area. This is an environmentally preferable option.

Accidental Release and Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Ensure Personal Safety:
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Wear appropriate personal protective equipment (PPE), including safety glasses, gloves,

and a lab coat.[4]

If there is a risk of dust or aerosol formation, respiratory protection may be necessary.[4]

Containment:

Prevent the spill from spreading and entering drains or waterways.[4]

Use an inert absorbent material, such as sand, vermiculite, or other non-combustible

absorbent materials, to contain the spill.[1]

Cleanup:

Carefully collect the absorbed material and place it into a sealed container for disposal as

chemical waste.[1]

Clean the spill area thoroughly with water and a suitable cleaning agent.[5][6]

Reporting:

Report the spill to your laboratory supervisor and EHS office, following your institution's

established procedures.

Quantitative Data Summary
While specific quantitative disposal limits are typically determined by local regulations and the

capabilities of waste disposal facilities, the following table summarizes key properties of

Meglumine Diatrizoate relevant to its handling and disposal.
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Property Value Source

CAS Number 131-49-7 [4]

Molecular Formula C18H26I3N3O9 [4]

Solubility
Slightly soluble in water and

DMSO
[4]

Hazard Classification
Not a hazardous substance or

mixture

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Meglumine Diatrizoate in a laboratory setting.
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Meglumine Diatrizoate Waste Generated

Is it a spill or accidental release?

Follow Spill Management Protocol:
1. Ensure personal safety (PPE).

2. Contain the spill.
3. Clean up with absorbent material.

4. Collect waste in a sealed container.

Yes

Collect in a designated, sealed, and labeled waste container.

No

Is a recycling program for iodinated contrast media available?

Arrange for collection through the recycling program.

Yes

Arrange for disposal via a licensed chemical waste contractor.

No

Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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